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Compound of Interest

Compound Name: Abietyl alcohol

Cat. No.: B1212625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abietyl alcohol, a derivative of abietic acid found in pine resin, is a compound of interest in

various scientific and industrial fields, including drug development and materials science. This

technical guide provides a concise overview of its fundamental chemical properties, specifically

its molecular weight and chemical formula.

Core Chemical Properties
The essential identifiers for abietyl alcohol are its chemical formula and molecular weight,

which are critical for stoichiometric calculations, analytical characterization, and formulation

development.

Data Presentation
The quantitative data for abietyl alcohol is summarized in the table below for ease of

reference.

Property Value

Chemical Formula C₂₀H₃₂O[1][2][3][4][5]

Molecular Weight Approximately 288.47 g/mol [4][5]

CAS Number 666-84-2[1][2][3]
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The molecular formula, C₂₀H₃₂O, indicates that a single molecule of abietyl alcohol contains

20 carbon atoms, 32 hydrogen atoms, and one oxygen atom.[1][2][3][4][5] The molecular

weight is approximately 288.47 g/mol .[4][5] Other reported values include 288.5 g/mol and

288.476 g/mol .[1][2][3]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the compound's name, its

elemental composition (chemical formula), and its calculated mass (molecular weight).

Abietyl Alcohol Chemical Formula
C₂₀H₃₂O

is defined by Molecular Weight
~288.47 g/mol

determines
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Core Properties of Abietyl Alcohol

This guide is intended for informational purposes for a technical audience. For specific

applications, further consultation of peer-reviewed literature and safety data sheets is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Overview of Abietyl Alcohol: Molecular
Weight and Chemical Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212625#abietyl-alcohol-molecular-weight-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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